![molecular formula C25H28ClN5O4S B2559363 5-((4-(3-Chlorophenyl)piperazin-1-yl)(3,4,5-trimethoxyphenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol CAS No. 851969-87-4](/img/structure/B2559363.png)
5-((4-(3-Chlorophenyl)piperazin-1-yl)(3,4,5-trimethoxyphenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a complex organic molecule with several functional groups. It contains a piperazine ring, which is a common structural motif found in many pharmaceuticals due to its ability to positively modulate the pharmacokinetic properties of a drug substance . The compound also contains a 1,2,4-triazole ring, which is another common feature in many biologically active compounds .
Molecular Structure Analysis
The structure of the compound can be determined by various spectroscopic methods such as High-Resolution Mass Spectrometry (HRMS), Infrared Spectroscopy (IR), and Nuclear Magnetic Resonance (NMR) experiments .Scientific Research Applications
Synthesis and Antimicrobial Activities
The chemical compound is structurally related to a broad class of 1,2,4-triazole derivatives, which have been extensively studied for their antimicrobial properties. For instance, novel 1,2,4-triazole derivatives exhibit significant antimicrobial activities, indicating the potential of such compounds in developing new antimicrobial agents (Bektaş et al., 2007).
Anti-inflammatory and Analgesic Properties
Additionally, certain derivatives within this chemical family demonstrate noteworthy anti-inflammatory and analgesic effects. This suggests the compound's relevance in exploring new therapeutic agents for treating inflammation and pain (Tozkoparan et al., 2004).
Antidiabetic Drug Development
The structure is also akin to triazolo-pyridazine-6-yl-substituted piperazines, which have been evaluated for their anti-diabetic potential through Dipeptidyl peptidase-4 (DPP-4) inhibition. This highlights the compound's potential application in developing new antidiabetic medications (Bindu et al., 2019).
Antihypertensive Activity
Research into similar 1,2,4-triazole piperazine derivatives has uncovered compounds with antihypertensive and diuretic activities, indicating the possible utility of such compounds in hypertension treatment (Meyer et al., 1989).
Solubility and Partitioning in Drug Development
Understanding the solubility and partitioning behavior of related 1,2,4-triazole compounds in biologically relevant solvents is crucial for drug formulation, indicating the importance of such studies in developing pharmacologically active compounds (Volkova et al., 2020).
properties
IUPAC Name |
5-[[4-(3-chlorophenyl)piperazin-1-yl]-(3,4,5-trimethoxyphenyl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H28ClN5O4S/c1-15-27-25-31(28-15)24(32)23(36-25)21(16-12-19(33-2)22(35-4)20(13-16)34-3)30-10-8-29(9-11-30)18-7-5-6-17(26)14-18/h5-7,12-14,21,32H,8-11H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLLCTPDMBMAFMJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C(=C(SC2=N1)C(C3=CC(=C(C(=C3)OC)OC)OC)N4CCN(CC4)C5=CC(=CC=C5)Cl)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H28ClN5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
530.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.